Cas no 1020956-33-5 (4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide)

4-{(1,3-Dioxaindan-5-yl)aminomethyl}benzamide is a synthetic organic compound featuring a benzamide core substituted with a (1,3-dioxaindan-5-yl)aminomethyl group. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to the presence of both amide and dioxolane functional groups, which may enhance binding affinity and metabolic stability. The compound's rigid heterocyclic moiety could contribute to selective interactions with biological targets, making it a candidate for further investigation in drug discovery. Its well-defined chemical properties and synthetic accessibility facilitate research applications, including structure-activity relationship studies. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for experimental use.
4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide structure
1020956-33-5 structure
Product Name:4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide
CAS No:1020956-33-5
MF:C15H14N2O3
MW:270.283263683319
CID:4568054
PubChem ID:28586253
Update Time:2025-10-19

4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-{[(1,3-dioxaindan-5-yl)amino]methyl}benzamide
    • 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide
    • Inchi: 1S/C15H14N2O3/c16-15(18)11-3-1-10(2-4-11)8-17-12-5-6-13-14(7-12)20-9-19-13/h1-7,17H,8-9H2,(H2,16,18)
    • InChI Key: UZQGTOJRANTAKQ-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C1=CC=C(CNC2=CC=C3OCOC3=C2)C=C1

Computed Properties

  • Exact Mass: 270.100442g/mol
  • Monoisotopic Mass: 270.100442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 270.28g/mol
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.6Ų

4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide Pricemore >>

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Additional information on 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide

Comprehensive Overview of 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide (CAS No. 1020956-33-5)

4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide (CAS No. 1020956-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1020956-33-5, features a benzamide core linked to a 1,3-dioxaindan moiety via an aminomethyl bridge. Its molecular architecture makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

The growing interest in 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and chronic inflammation, topics that dominate scientific discussions and Google Scholar searches. Its structure-activity relationship (SAR) is also a focal point for medicinal chemists aiming to optimize its efficacy and bioavailability.

From a synthetic chemistry perspective, the preparation of CAS 1020956-33-5 involves multi-step organic reactions, including reductive amination and amide coupling. The compound's solubility and stability under physiological conditions are critical parameters for its application in in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity.

The demand for 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide has surged in tandem with advancements in high-throughput screening (HTS) and fragment-based drug design. Its inclusion in commercial compound libraries underscores its utility as a pharmacophore for hit-to-lead optimization. Furthermore, its low toxicity profile in preliminary assays makes it a viable candidate for further preclinical development.

In the context of SEO optimization, queries such as "1020956-33-5 supplier," "4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide uses," and "CAS 1020956-33-5 price" reflect the compound's commercial and academic relevance. Researchers and suppliers alike seek detailed information on its synthetic protocols, biological activity, and patent status, which are frequently indexed in databases like SciFinder and PubChem.

Looking ahead, the versatility of 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide positions it as a cornerstone in the development of next-generation therapeutics. Its integration into AI-driven drug discovery platforms and computational modeling workflows exemplifies the intersection of chemistry and technology. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in addressing unmet medical needs.

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